2-(Benzylthio)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-(4-pyrazin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H21N3O2S/c22-18(14-24-13-15-4-2-1-3-5-15)21-10-6-16(7-11-21)23-17-12-19-8-9-20-17/h1-5,8-9,12,16H,6-7,10-11,13-14H2
• InChI Key: KLBUPNHNXQXUSP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CN=C2)C(=O)CSCC3=CC=CC=C3
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The first paper describes the electrochemical synthesis of arylthiobenzazoles, which are structurally related to the target compound . The process involves the electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles like 2-mercaptobenzothiazole. This suggests that a similar electrochemical approach could potentially be applied to synthesize the target compound by using appropriate nucleophiles and starting materials.

Molecular Structure Analysis

While the exact molecular structure of 2-(Benzylthio)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone is not analyzed in the papers, the second paper provides information on the characterization of related compounds using 1H NMR and 13C NMR spectroscopy . These techniques could be used to deduce the structure of the target compound by comparing the chemical shifts and coupling patterns with known standards.

Chemical Reactions Analysis

The papers do not directly address the chemical reactions of the target compound. However, the first paper's discussion of Michael addition reactions in the synthesis of arylthiobenzazoles indicates that the target compound might also undergo similar reactions under the right conditions . This could be relevant for further functionalization or derivatization of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-(Benzylthio)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone are not detailed in the papers. Nonetheless, the methods used in the second paper for the synthesis of related compounds, such as solventless conditions and catalysis by p-toluenesulfonic acid, hint at the potential stability and reactivity of the target compound under various conditions .

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methods for Heterocyclic Compounds : One study describes a new and rapid method for obtaining 2H-chromene derivatives, which are important due to their wide range of pharmacological activities. This synthesis involves the Knoevenagel reaction under cold and very dilute conditions, indicating the potential for efficient synthesis of complex heterocycles (Zonouzi, Googheri, & Miralinaghi, 2008).

• Electrochemical Synthesis : Another research effort outlines the electrochemical synthesis of arylthiobenzazoles, demonstrating the utility of electrochemical methods in the synthesis of novel compounds. This approach utilized the electrochemical oxidation of a similar compound, showcasing the versatility of electrochemical techniques in organic synthesis (Amani & Nematollahi, 2012).

Potential Applications in Medicinal Chemistry

• Antimicrobial and Antiviral Activity : Studies have shown the synthesis and evaluation of heterocyclic compounds, including pyridine derivatives and naphthopyrans, for their antimicrobial and antiviral activities. These findings suggest that compounds with complex heterocyclic structures, similar to "2-(Benzylthio)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone," could have potential applications in developing new antimicrobial and antiviral agents (Patel, Agravat, & Shaikh, 2011; Attaby, Elghandour, Ali, & Ibrahem, 2006).